Cas no 2034600-99-0 (4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide
• CAS No: 2034600-99-0
• MF: C₁₆H₁₄N₆O₂S
• MW: 354.386360645294
• CID: 5941602
• PubChem ID: 119102726
• Update Time: 2025-06-12

4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide
• AKOS026694946
• 4-cyano-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide
• 2034600-99-0
• 4-cyano-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
• 4-cyano-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• F6525-1547

• Inchi： 1S/C16H14N6O2S/c17-11-13-1-3-14(4-2-13)25(23,24)20-8-10-22-9-5-15(21-22)16-12-18-6-7-19-16/h1-7,9,12,20H,8,10H2
• InChI Key： QNDPANICGDEUEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NCCN1C=CC(C2C=NC=CN=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 354.08989488g/mol
• Monoisotopic Mass: 354.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 122Ų

Additional information on 4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide (CAS No. 2034600-99-0)

4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide (CAS 2034600-99-0) is a specialized sulfonamide derivative with a unique molecular structure combining a pyrazine and pyrazole moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a kinase inhibitor or enzyme modulator. Its cyano and sulfonamide functional groups contribute to its reactivity, making it a candidate for drug discovery programs targeting inflammatory diseases and metabolic disorders.

Recent studies highlight the growing interest in heterocyclic compounds like 4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide for their role in precision medicine. Researchers are exploring its interactions with protein targets, particularly in cancer therapeutics and autoimmune conditions. The compound's molecular weight (approximately 356.36 g/mol) and logP values suggest moderate solubility, a critical factor for bioavailability optimization in drug development.

In the context of AI-driven drug discovery, this compound exemplifies how computational chemistry tools accelerate the identification of small-molecule inhibitors. Searches for "sulfonamide-based drugs 2024" or "pyrazine derivatives in medicine" reflect its relevance in current trends. Its CAS registry number (2034600-99-0) ensures precise tracking in chemical databases, facilitating collaborative research across academia and industry.

The synthetic route to 4-cyano-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide often involves multistep organic reactions, including nucleophilic substitution and cyclization. Analytical techniques like HPLC and NMR are essential for purity verification, addressing common queries such as "how to characterize sulfonamide compounds." Stability studies under varying pH conditions further underscore its potential for formulation development.

From a commercial perspective, the demand for high-purity research chemicals like this compound aligns with the rise of contract research organizations (CROs). Its applications extend to proteomics and high-throughput screening, topics frequently searched in conjunction with "kinase assay reagents." Regulatory compliance with REACH and GMP standards ensures its safe use in laboratories worldwide.

Future research directions may explore structure-activity relationships (SAR) of this sulfonamide derivative to enhance its selectivity and potency. As the scientific community prioritizes green chemistry, sustainable synthesis methods for such compounds will likely dominate discussions, answering queries like "eco-friendly heterocyclic synthesis."